2-Methoxy-3-hydroxymethyl-5-ethyl-6-methylpyridine

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: (5-ethyl-2-methoxy-6-methylpyridin-3-yl)methanol
• InChI: InChI=1S/C10H15NO2/c1-4-8-5-9(6-12)10(13-3)11-7(8)2/h5,12H,4,6H2,1-3H3
• InChI Key: UQKXZKPTIKBQBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(N=C1C)OC)CO

Description

2-Methoxy-3-hydroxymethyl-5-ethyl-6-methylpyridine is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-methoxy-5-ethyl-6-methylnicotinate (2.28 g, 10.9 mmol) in anhydrous tetrahydrofuran (50 mL), under a nitrogen atmosphere, was added cautiously lithium aluminum hydride (0.77 g, 20 mmol). After refluxing this mixture for 15-20 hours, saturated aqueous Na2SO4 was added carefully to quench the cooled reaction mixture. This mixture was diluted with more THF, dried (Na2SO4), filtered and the solvent evaporated. This residue was chased with ethanol/toluene to remove traces of water and triturated with hexane as the product slowly crystallized out to give 1.30 g (66%), mp 53°-55° C.